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Compound of Interest

Compound Name: Purpurogenone

Cat. No.: B12685956

Despite its identification as a secondary metabolite produced by the fungus Penicillium
purpurogenum, a comprehensive understanding of purpurogenone's interaction with cellular
targets remains elusive. An in-depth review of available scientific literature reveals a significant
scarcity of specific data on its mechanism of action, quantitative biological activity, and the
signaling pathways it may modulate. This technical overview synthesizes the current, limited
knowledge of purpurogenone and highlights the critical gaps in research that preclude a
detailed analysis of its cellular functions.

Chemical Identity and Discrepancies

Purpurogenone is a recognized secondary metabolite originating from the fungal species
Penicillium purpurogenum. However, there is conflicting information regarding its precise
chemical structure. An older study identified purpurogenone with a molecular formula of
C29H20011. In contrast, the publicly accessible PubChem database lists a compound named
purpurogenone with the molecular formula C14H1205 and the systematic name 6,9,10-
trinydroxy-3-methyl-3,4-dihydrobenzo[glisochromen-7-one. This significant discrepancy in its
fundamental chemical identity underscores the nascent stage of research into this compound
and complicates efforts to find and synthesize information regarding its biological effects. For
the purposes of targeted searches, the compound has also been identified by the National
Service Center number NSC 407287.

Biological Activity: A Void of Specific Data
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While Penicillium purpurogenum is known to produce a variety of bioactive compounds,
including pigments with antioxidant and antibacterial properties, specific data on the biological
activity of isolated purpurogenone is exceptionally limited. Extensive searches of scientific
databases have not yielded studies that detail the interaction of purpurogenone with specific
cellular targets. Consequently, there is no publicly available quantitative data, such as IC50 or
Ki values, that would describe its potency against any particular enzyme, receptor, or signaling
protein.

The majority of research on metabolites from P. purpurogenum has focused on other
compounds. For instance, studies have detailed the cytotoxic and antibacterial activities of
polyhydroxanthones isolated from this fungus. However, these findings cannot be directly
attributed to purpurogenone without specific experimental evidence.

Postulated Interactions and Future Directions

Given the absence of direct evidence, any discussion of purpurogenone's interaction with
cellular targets remains speculative. In the broader context of natural products, compounds
with similar structural motifs (e.g., polyketides, quinones) are known to interact with a wide
array of cellular machinery. Potential, yet unproven, areas of investigation for purpurogenone
could include:

» Enzyme Inhibition: Many fungal metabolites exhibit inhibitory activity against various
enzymes. Screening purpurogenone against panels of kinases, proteases, or metabolic
enzymes could be a first step in identifying its cellular targets.

e Modulation of Signaling Pathways: Natural products often influence key cellular signaling
pathways involved in proliferation, apoptosis, and inflammation, such as the NF-kB, MAPK,
and PI3K/Akt pathways.

» Anticancer Activity: The NSC identifier suggests that purpurogenone may have been part of
historical anticancer screening programs, although specific activity data is not readily
available. Future studies could explore its cytotoxic and anti-proliferative effects on various
cancer cell lines.

To move forward, the scientific community would need to undertake a series of foundational
studies.
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Lack of Experimental Protocols

The absence of published research on purpurogenone's cellular interactions means there are
no established experimental protocols to report. The creation of such a technical guide would
first require:

» Definitive Structural Elucidation: Resolving the discrepancy in the chemical formula of
purpurogenone is a critical first step.

« Isolation and Purification: Development of robust methods to obtain pure purpurogenone in
sufficient quantities for biological testing.

» High-Throughput Screening: Initial screening against broad panels of cellular targets to
identify potential areas of activity.

e Mechanism of Action Studies: Once a preliminary target is identified, detailed biochemical
and cellular assays would be necessary to elucidate the precise mechanism of interaction.

Conclusion

The current body of scientific knowledge is insufficient to provide an in-depth technical guide on
the interaction of purpurogenone with cellular targets. The conflicting information on its
chemical structure and the profound lack of specific biological data, quantitative metrics, and
established experimental protocols make it impossible to fulfill the requirements for a detailed
whitepaper. The information presented here serves to highlight purpurogenone as a poorly
characterized natural product, representing an opportunity for future research to uncover
potentially novel biological activities and cellular mechanisms. Without such foundational
research, any detailed discussion of its cellular interactions would be speculative and not
grounded in scientific evidence. Therefore, no quantitative data tables or signaling pathway
diagrams can be responsibly generated at this time.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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